2-Amino-n,n-dimethylbutanamide hydrochloride

• IUPAC Name: 2-amino-N,N-dimethylbutanamide;hydrochloride
• InChI: InChI=1S/C6H14N2O.ClH/c1-4-5(7)6(9)8(2)3;/h5H,4,7H2,1-3H3;1H
• InChI Key: OCRNZSCBUMRWJZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N(C)C)N.Cl
• Molecular Formula: C6H15ClN2O
• Molecular Weight: 166.65 g/mol
• CAS No.: 1922701-94-7

Description

2-Amino-n,n-dimethylbutanamide hydrochloride is a chemical compound with the molecular formula C6H15ClN2O and a molecular weight of 166.65 g/mol . It is a derivative of butanamide, featuring an amino group and two methyl groups attached to the nitrogen atom. This compound is often used in various chemical and pharmaceutical applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-n,n-dimethylbutanamide hydrochloride typically involves the reaction of butanamide with dimethylamine and an appropriate amine source under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions . The hydrochloride salt is formed by treating the resulting amide with hydrochloric acid.

Industrial Production Methods

In industrial settings, the production of 2-Amino-n,n-dimethylbutanamide hydrochloride involves large-scale synthesis using automated reactors. The process includes precise control of temperature, pressure, and pH to ensure high yield and purity. The final product is then purified through crystallization or other separation techniques .

Chemical Reactions Analysis

Types of Reactions

2-Amino-n,n-dimethylbutanamide hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form primary amines.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of primary amines.

Substitution: Formation of substituted amides and other derivatives.

Scientific Research Applications

2-Amino-n,n-dimethylbutanamide hydrochloride is utilized in various scientific research fields:

Chemistry: Used as a building block in organic synthesis and as a reagent in chemical reactions.

Biology: Employed in the study of enzyme interactions and protein modifications.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Used in the production of specialty chemicals and as an intermediate in manufacturing processes

Mechanism of Action

The mechanism of action of 2-Amino-n,n-dimethylbutanamide hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets by binding to active sites or altering their conformation. This interaction can lead to changes in cellular pathways and biochemical processes .

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-n,n-dimethylacetamide hydrochloride
• 4-Amino-n,n-dimethylbutanamide hydrochloride

Uniqueness

2-Amino-n,n-dimethylbutanamide hydrochloride is unique due to its specific structural configuration, which imparts distinct chemical and physical properties. Compared to similar compounds, it may exhibit different reactivity, solubility, and biological activity, making it valuable for specialized applications .